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Compound Name: Ajugalide D

Cat. No.: B3038295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ajugalide D, a naturally occurring neoclerodane diterpene isolated from Ajuga taiwanensis,

presents a subject of interest for phytochemical and pharmacological research. This technical

guide provides a comprehensive overview of the known physical and chemical properties of

Ajugalide D, detailed experimental protocols for its isolation and characterization, and an

exploration of its potential biological activities based on related compounds. All quantitative

data are summarized for clarity, and key experimental workflows are visualized to facilitate

understanding and replication.

Physical and Chemical Properties
Ajugalide D is a structurally complex diterpenoid. Its fundamental properties are summarized

in the table below. While specific data for melting point, optical rotation, and detailed solubility

are not readily available in public literature, typical characteristics of neoclerodane diterpenes

suggest it is likely a crystalline solid with some degree of optical activity and solubility in

common organic solvents.[1]
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Property Value Source

Molecular Formula C₂₁H₃₂O₆ [Chan, 2005]

Molecular Weight 380.48 g/mol [Chan, 2005]

CAS Number 853247-65-1 [Chan, 2005]

Appearance Colorless needles [Chan, 2005]

Melting Point 188—190 °C [Chan, 2005]

Optical Rotation [α]D²⁵ +38.7° (c 0.1, CHCl₃) [Chan, 2005]

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, acetone.[1]

Insoluble in water.

General knowledge for this

class of compounds

Experimental Protocols
Isolation of Ajugalide D from Ajuga taiwanensis
The following protocol is based on the methodology described by Chan (2005) for the isolation

of Ajugalide D.

Workflow for the Isolation of Ajugalide D
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Air-dried whole plant of Ajuga taiwanensis (1.2 kg)

Extraction with MeOH (3 x 10 L, 3 d each) at room temperature

Concentration under reduced pressure to yield a dark green residue (85 g)

Partition between EtOAc and H₂O

EtOAc-soluble fraction (45 g)

Silica gel column chromatography (70-230 mesh, 5 x 60 cm)
Elution with n-hexane-EtOAc gradient (9:1 to 0:1)

Collection of 10 fractions

Fraction 6 (4.8 g)

Silica gel column chromatography
Elution with CHCl₃-acetone (19:1)

Ajugalide D (15 mg)
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Seed cancer cell lines (e.g., A549, HeLa) in 96-well plates

Treat cells with varying concentrations of Ajugalide D

Incubate for 24, 48, and 72 hours

Perform MTT assay to assess cell viability

Calculate IC₅₀ values

Ajugalide D

Potential Targets
Cellular Effects

Ajugalide D

NF-κB PathwayInhibition?

MAPK Pathway
Modulation?

↓ Pro-inflammatory Cytokines

↑ Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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